Cas no 1805256-77-2 (2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine
• CAS No: 1805256-77-2
• MF: C₈H₈F₂INO
• MW: 299.05650138855
• CID: 4892518
• Update Time: 2025-06-10

2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine

• Inchi： 1S/C8H8F2INO/c1-4-5(13-2)3-6(11)12-7(4)8(9)10/h3,8H,1-2H3
• InChI Key： ZMLZFONVHAPHQI-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C)C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine

Recent Advances in the Study of 2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine (CAS: 1805256-77-2)

2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine (CAS: 1805256-77-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly as a versatile intermediate for the construction of more complex molecules with therapeutic potential.

One of the key areas of research involving this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. The presence of the difluoromethyl and iodo substituents in the pyridine ring makes this compound a valuable building block for the development of selective kinase inhibitors. Recent publications have demonstrated its utility in the synthesis of compounds that exhibit potent inhibitory activity against specific kinases, such as EGFR and JAK family members.

In addition to its applications in kinase inhibitor development, 2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine has also been investigated for its potential use in radiopharmaceuticals. The iodine atom in the molecule provides a convenient site for radioisotope labeling, enabling the development of imaging agents for positron emission tomography (PET). Preliminary studies have shown promising results in the labeling of this compound with iodine-124, a radioisotope commonly used in PET imaging.

The synthetic routes to 2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine have been optimized in recent years to improve yield and scalability. A notable advancement is the use of transition metal-catalyzed cross-coupling reactions, which allow for the efficient introduction of various functional groups to the pyridine core. These synthetic improvements have facilitated the broader application of this compound in medicinal chemistry campaigns.

Despite these advancements, challenges remain in the full exploitation of 2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine. For instance, the stability of the difluoromethyl group under certain reaction conditions requires careful optimization to prevent unwanted side reactions. Furthermore, the biological evaluation of derivatives derived from this compound is still in the early stages, and more in vitro and in vivo studies are needed to fully understand their pharmacological profiles.

In conclusion, 2-(Difluoromethyl)-6-iodo-4-methoxy-3-methylpyridine (CAS: 1805256-77-2) represents a promising scaffold in chemical biology and drug discovery. Its unique structural features and versatility make it a valuable tool for the development of new therapeutic agents and imaging probes. Continued research efforts are expected to further elucidate its potential and expand its applications in the biomedical field.